Cas no 321431-56-5 (4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 321431-56-5
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD01316773
• CID: 5175488
• Update Time: 2026-03-04

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

• MDL： MFCD01316773
• Inchi： 1S/C15H17NO3S/c1-9-5-7-13(8-6-9)20(18,19)14-11(3)10(2)12(4)16-15(14)17/h5-8H,1-4H3,(H,16,17)
• InChI Key： MNUKAFKVJABUKN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C)C(C)=C1S(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

Introduction to CAS No 321431-56-5: 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

The compound CAS No 321431-56-5, also known as 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to serve as a versatile building block in synthetic chemistry.

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one is characterized by its complex structure, which includes a dihydropyridine ring system substituted with methyl groups and a sulfonyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule. Researchers have demonstrated that these properties make it an ideal candidate for applications in drug delivery systems and as a precursor for more complex organic molecules.

Recent advancements in synthetic methodology have enabled the efficient synthesis of CAS No 321431-56-5. Studies published in leading chemistry journals have detailed novel approaches to its preparation, leveraging modern catalytic techniques and green chemistry principles. These methods not only enhance the yield but also reduce the environmental impact of its production.

The structural versatility of 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one has led to its exploration in various fields. For instance, it has been investigated as a potential component in advanced polymer systems due to its ability to form stable cross-links. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been explored extensively.

In terms of applications, CAS No 321431-56-5 has shown promise in the development of functional materials. Its ability to act as a versatile linker or scaffold makes it valuable in the construction of complex molecular architectures. Recent research has focused on its potential use in creating stimuli-responsive materials that can adapt to environmental changes.

The sulfonyl group present in 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one contributes significantly to its reactivity and stability. This group facilitates various chemical transformations while maintaining the integrity of the dihydropyridine core. Its presence also enhances the molecule's compatibility with other functional groups during synthetic processes.

Moreover, the methyl substituents on the dihydropyridine ring provide steric bulk that can influence both physical and chemical properties. This steric effect is crucial in determining the molecule's behavior during reactions and interactions with other substances.

In conclusion, CAS No 321431-56-5, or 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one, stands out as a critical compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis and materials science.